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Introduction

Zetomipzomib (KZR-616) is a first-in-class, selective inhibitor of the immunoproteasome, a
specialized form of the proteasome expressed in hematopoietic cells.[1][2] By selectively
targeting the LMP7 (35i) and LMP2 (1i) subunits of the immunoproteasome, Zetomipzomib
modulates the activity of multiple immune cell types, including T cells, B cells, and
macrophages, without causing broad immunosuppression.[1][2][3][4] This targeted action
makes it a promising therapeutic candidate for a range of autoimmune diseases.[3][5] Organoid
models, three-dimensional self-organizing structures derived from stem cells, are emerging as
powerful tools for studying disease pathogenesis and testing novel therapeutics in a patient-
specific and physiologically relevant manner.[6][7] This document provides detailed application
notes and protocols for the use of Zetomipzomib in organoid models of autoimmune diseases,
including Sjogren's Disease, Autoimmune Hepatitis, and Lupus Nephritis.

Mechanism of Action of Zetomipzomib

Zetomipzomib exerts its immunomodulatory effects by inhibiting the chymotrypsin-like activity
of the LMP7 subunit and the caspase-like activity of the LMP2 subunit of the
immunoproteasome.[1] This inhibition disrupts the degradation of specific proteins involved in
inflammatory signaling pathways, leading to a broad anti-inflammatory response.[2][8] Key
effects include:
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« Inhibition of Pro-inflammatory Cytokine Production: Zetomipzomib blocks the production and
secretion of a wide range of pro-inflammatory cytokines and chemokines from immune cells.

e Modulation of T Cell Differentiation and Function: It has been shown to inhibit the polarization
of pro-inflammatory T helper (Th1l and Th17) cells and may promote the function of
regulatory T cells (Tregs).

e Inhibition of B Cell Differentiation and Antibody Production: Zetomipzomib can impede the
differentiation of B cells into antibody-producing plasma cells, a key driver of many
autoimmune diseases.

Data Presentation

Table 1: In Vitro IC50 Values for Zetomipzomib

Subunit Human IC50 (nM) Murine IC50 (nM)
LMP7 (B5i) 39 57

LMP2 (B1i) 131 179

MECL-1 (B2i) 623

B5cC 688

Data sourced from MedchemExpress.[1]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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